Cas no 2228171-78-4 (2-(2-bromopropyl)benzonitrile)

• Product Name: 2-(2-bromopropyl)benzonitrile
• CAS No: 2228171-78-4
• MF: C₁₀H₁₀BrN
• MW: 224.097101688385
• CID: 6069828
• PubChem ID: 165644544
• Update Time: 2025-05-22

2-(2-bromopropyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromopropyl)benzonitrile
• 2228171-78-4
• EN300-1907778

• Inchi： 1S/C10H10BrN/c1-8(11)6-9-4-2-3-5-10(9)7-12/h2-5,8H,6H2,1H3
• InChI Key： RPLWTAZKNIXHDE-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 222.99966g/mol
• Monoisotopic Mass: 222.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-(2-bromopropyl)benzonitrile

Research Brief on 2-(2-bromopropyl)benzonitrile (CAS: 2228171-78-4): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

2-(2-bromopropyl)benzonitrile (CAS: 2228171-78-4) is a brominated aromatic nitrile compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including potential drug candidates and agrochemicals. Recent studies have explored its utility in medicinal chemistry, particularly in the development of kinase inhibitors and other small-molecule therapeutics. The presence of both a bromine atom and a nitrile group in its structure makes it a valuable building block for further chemical modifications, enabling the creation of diverse molecular architectures with tailored biological activities.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-(2-bromopropyl)benzonitrile as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers employed palladium-catalyzed cross-coupling reactions to functionalize the bromine moiety, yielding a series of compounds with improved selectivity and potency against BTK, a target of significant interest in autoimmune diseases and B-cell malignancies. The study highlighted the compound's role in facilitating rapid structure-activity relationship (SAR) exploration through efficient derivatization at the bromine position.

In parallel developments, 2-(2-bromopropyl)benzonitrile has been investigated for its potential in agrochemical applications. A 2024 report in Pest Management Science described its incorporation into novel neonicotinoid analogs with reduced environmental persistence while maintaining insecticidal efficacy. The nitrile group was found to be crucial for binding to the insect nicotinic acetylcholine receptor, while the bromopropyl side chain allowed for fine-tuning of physicochemical properties to optimize bioavailability and environmental safety profiles.

Recent advances in synthetic methodology have also expanded the utility of 2-(2-bromopropyl)benzonitrile. A 2023 publication in Organic Letters detailed a photoredox-catalyzed C-H functionalization approach that enables direct modification of the benzonitrile moiety under mild conditions. This methodology provides access to previously challenging derivatives and has been applied to the synthesis of fluorinated analogs with potential applications in PET imaging probes for neurological targets.

From a safety and pharmacokinetic perspective, recent toxicological studies (2024, Chemical Research in Toxicology) have characterized the metabolic pathways of 2-(2-bromopropyl)benzonitrile, identifying cytochrome P450-mediated oxidation as the primary route of biotransformation. These findings are particularly relevant for drug development programs utilizing this scaffold, as they inform potential drug-drug interaction risks and guide structural modifications to improve metabolic stability.

Looking forward, the unique structural features of 2-(2-bromopropyl)benzonitrile continue to inspire innovative applications across multiple domains of chemical biology. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules, where its synthetic versatility enables efficient linker optimization, and its use in the development of covalent inhibitors targeting reactive cysteine residues in disease-relevant proteins. The compound's commercial availability and well-characterized reactivity profile ensure its ongoing importance as a valuable tool in medicinal chemistry and drug discovery efforts.